Cas no 1448133-27-4 (1-(2-chlorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea)

• Product Name: 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea
• CAS No: 1448133-27-4
• MF: C₁₇H₂₀ClN₅O₂
• MW: 361.826002120972
• CID: 5889931
• PubChem ID: 71807369
• Update Time: 2025-07-22

1-(2-chlorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea
• F6438-0367
• 1-(2-CHLOROPHENYL)-3-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]UREA
• 1448133-27-4
• AKOS024560683
• 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)urea
• 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)urea

• Inchi： 1S/C17H20ClN5O2/c1-11-15(22-17(24)21-14-6-4-3-5-13(14)18)12(2)20-16(19-11)23-7-9-25-10-8-23/h3-6H,7-10H2,1-2H3,(H2,21,22,24)
• InChI Key： RRWQJLIXVFAKJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NC1C(C)=NC(=NC=1C)N1CCOCC1)=O

Computed Properties

• Exact Mass: 361.1305526g/mol
• Monoisotopic Mass: 361.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea

Introduction to 1-(2-Chlorophenyl)-3-(4,6-Dimethyl-2-(Morpholin-4-yl)Pyrimidin-5-yl)Urea (CAS No. 1448133-27-4)

1-(2-Chlorophenyl)-3-(4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl)urea (CAS No. 1448133-27-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of urea derivatives and is characterized by its unique structural features, which include a chlorophenyl group, a dimethylpyrimidine moiety, and a morpholine ring. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The synthesis of 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl)urea typically involves multistep reactions, including the formation of the urea linkage and the introduction of the chlorophenyl and morpholine functionalities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial settings.

In terms of its biological activity, 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl)urea has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. Protein kinases play crucial roles in processes such as cell growth, differentiation, and apoptosis, making them attractive targets for the development of therapeutic agents.

Recent studies have shown that 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl)urea exhibits selective inhibition of certain protein kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). This selectivity is attributed to the unique structural arrangement of the compound, which allows it to interact specifically with the active sites of these enzymes. The ability to modulate these kinases has significant implications for the treatment of diseases such as cancer, where aberrant kinase activity is often observed.

Beyond its role as a kinase inhibitor, 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl)urea has also been investigated for its potential anti-inflammatory properties. Inflammatory diseases are characterized by excessive activation of immune cells and the production of pro-inflammatory cytokines. Research has demonstrated that this compound can effectively reduce inflammation by inhibiting key signaling pathways involved in the inflammatory response.

The pharmacokinetic properties of 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl)urea have also been studied to assess its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

In addition to its potential therapeutic applications, 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl)urea has also been used as a tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its well-characterized structure and known biological activities make it an ideal candidate for identifying novel targets and validating existing ones. This utility extends to both academic research laboratories and pharmaceutical companies engaged in drug discovery efforts.

The safety profile of 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl)urea is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in clinical settings. However, further studies are needed to fully understand its long-term safety and potential side effects.

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